Cas no 2418731-79-8 (4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine)

• Product Name: 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine
• CAS No: 2418731-79-8
• MF: C₇H₅ClIN₃
• MW: 293.492172002792
• CID: 6308421
• PubChem ID: 90398706
• Update Time: 2025-06-08

4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2418731-79-8
• 4-chloro-3-iodo-1-methyl-1H-pyrazolo[3,4-b]pyridine
• SCHEMBL16023169
• EN300-7472862
• 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine

• Inchi： 1S/C7H5ClIN3/c1-12-7-5(6(9)11-12)4(8)2-3-10-7/h2-3H,1H3
• InChI Key： QGKZXYVFLSHZME-UHFFFAOYSA-N
• SMILES： IC1C2=C(C=CN=C2N(C)N=1)Cl

Computed Properties

• Exact Mass: 292.92167g/mol
• Monoisotopic Mass: 292.92167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine

Recent Advances in the Study of 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine (CAS: 2418731-79-8)

The compound 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine (CAS: 2418731-79-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazolo[3,4-b]pyridine core, serves as a versatile scaffold for the synthesis of biologically active molecules. Recent studies have explored its utility in targeting various disease pathways, particularly in oncology and infectious diseases.

One of the key areas of research involving this compound is its role as a building block for kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous cancers. Researchers have demonstrated that derivatives of 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine can selectively inhibit specific kinase targets, offering promising leads for the development of novel anticancer therapies. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in inhibiting BRAF mutants, which are commonly associated with melanoma and other malignancies.

In addition to its applications in oncology, this compound has also been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that halogenated pyrazolo[3,4-b]pyridine derivatives exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of both chlorine and iodine substituents in the molecule enhances its binding affinity to bacterial targets, making it a valuable candidate for further optimization.

The synthetic accessibility of 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine has also been a focus of recent research. Advances in transition-metal-catalyzed cross-coupling reactions have enabled the efficient functionalization of this scaffold, allowing for the rapid generation of diverse libraries of analogs. A 2022 paper in Organic Letters detailed a palladium-catalyzed Suzuki-Miyaura coupling protocol that facilitates the introduction of various aryl and heteroaryl groups at the 3-position, significantly expanding the structural diversity of this compound class.

Despite these promising developments, challenges remain in the optimization of pharmacokinetic properties and selectivity profiles of derivatives based on this scaffold. Ongoing research aims to address these issues through structure-activity relationship (SAR) studies and computational modeling. For example, a 2023 study in ACS Chemical Biology utilized molecular docking simulations to predict the binding modes of 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine derivatives with their target proteins, providing valuable insights for rational drug design.

In conclusion, 4-Chloro-3-iodo-1-methylpyrazolo[3,4-b]pyridine (CAS: 2418731-79-8) represents a promising scaffold with diverse applications in medicinal chemistry. Its potential as a kinase inhibitor and antimicrobial agent, coupled with advances in synthetic methodologies, positions it as a valuable tool for drug discovery. Future research will likely focus on further optimizing its derivatives for clinical translation, addressing challenges related to toxicity and bioavailability.